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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromo-2-nitrotoluene

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount. 4-Bromo-2-
nitrotoluene, a key building block in the synthesis of various pharmaceuticals and other
complex organic molecules, is no exception. This technical guide provides a detailed overview
of its melting and boiling points, complete with experimental protocols for their determination.

Physicochemical Data of 4-Bromo-2-nitrotoluene

The accurate determination of melting and boiling points is crucial for the identification,
purification, and characterization of compounds. The accepted values for 4-Bromo-2-
nitrotoluene are summarized below.

Property Value Conditions
Melting Point 45-48 °C

Boiling Point 130 °C at 12 mmHg
Boiling Point 256.5 °C at 760 mmHg[1]

Note: The melting point is often reported as a range, which can indicate the presence of
impurities. A sharper melting point range typically signifies a purer compound.
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Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting and
boiling points of 4-Bromo-2-nitrotoluene.

Determination of Melting Point

The melting point of 4-Bromo-2-nitrotoluene can be determined using the capillary method
with a melting point apparatus.

Materials and Equipment:

Melting point apparatus

Capillary tubes (sealed at one end)

4-Bromo-2-nitrotoluene sample (finely powdered)

Spatula

Thermometer

Procedure:

e Sample Preparation: A small amount of finely powdered 4-Bromo-2-nitrotoluene is
introduced into the open end of a capillary tube. The tube is then gently tapped to pack the
sample into the sealed end, aiming for a sample height of 2-3 mm.[2]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per
minute, to ensure accurate measurement.

o Observation: The temperature at which the solid first begins to melt (the first appearance of
liquid) and the temperature at which the entire sample becomes liquid are recorded. This
range is the melting point of the sample.[3]
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Determination of Boiling Point

The boiling point of 4-Bromo-2-nitrotoluene can be determined using the Thiele tube method,
which is suitable for small quantities of liquid.

Materials and Equipment:

Thiele tube

e Small test tube

o Capillary tube (sealed at one end)

e 4-Bromo-2-nitrotoluene sample

e Thermometer

e Heat source (e.g., Bunsen burner)
 Liquid paraffin or other suitable heating oil
Procedure:

o Sample Preparation: A small amount of 4-Bromo-2-nitrotoluene is placed in the small test
tube. The capillary tube is then placed inside the test tube with its open end submerged in
the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in the
Thiele tube containing the heating oil.[4]

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.[4]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed. The
heat source is then removed.
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o Measurement: The temperature at which the bubbling stops and the liquid begins to enter
the capillary tube is recorded as the boiling point.[5]

Workflow for Physicochemical Characterization

The logical flow for determining the melting and boiling points of a compound like 4-Bromo-2-
nitrotoluene is crucial for systematic analysis.
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Caption: Workflow for the determination of melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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